1-((1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3,4-dimethoxybenzyl)urea

• IUPAC Name: 1-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]-3-[(3,4-dimethoxyphenyl)methyl]urea
• InChI: InChI=1S/C21H24ClN3O4/c1-28-18-8-3-14(9-19(18)29-2)11-23-21(27)24-12-15-10-20(26)25(13-15)17-6-4-16(22)5-7-17/h3-9,15H,10-13H2,1-2H3,(H2,23,24,27)
• InChI Key: HARHWCISTBDNCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)NCC2CC(=O)N(C2)C3=CC=C(C=C3)Cl)OC
• Molecular Formula: C21H24ClN3O4
• Molecular Weight: 417.9 g/mol
• CAS No.: 954588-31-9

Description

This compound is a urea derivative featuring a 5-oxopyrrolidin-3-ylmethyl scaffold substituted with a 4-chlorophenyl group and a 3,4-dimethoxybenzyl moiety.

Biological Activity

1-((1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3,4-dimethoxybenzyl)urea is a synthetic compound that has attracted considerable attention in medicinal chemistry due to its potential biological activities. This compound features a complex structure that includes a pyrrolidinone ring, a chlorophenyl group, and a urea moiety, which collectively contribute to its pharmacological properties. The following sections provide an overview of the compound's biological activity, including its mechanisms of action, research findings, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C19H22ClN3O3
• Molecular Weight : 403.86 g/mol
• IUPAC Name : 1-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3,4-dimethoxybenzyl)urea

Structural Features

The compound's structure includes:

• A pyrrolidinone ring , which is known for its role in various biological activities.
• A chlorophenyl substituent , which may enhance lipophilicity and bioactivity.
• A urea linkage , which is often involved in enzyme inhibition and receptor modulation.

The biological activity of this compound is primarily attributed to its interactions with specific molecular targets such as enzymes and receptors. The key mechanisms include:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical metabolic processes, potentially impacting pathways related to cancer and inflammation.
• Receptor Modulation : It can act as an agonist or antagonist at specific receptors, altering signaling pathways that are crucial for various physiological responses.

Antitumor Activity

Preliminary studies indicate that derivatives of this compound exhibit moderate to high potency against certain cancer cell lines. For instance:

• Cell Line Studies : Research has shown that the compound can induce apoptosis in human cancer cell lines, suggesting potential applications in oncology.

Neuropharmacological Effects

Research has indicated effects on neurotransmitter systems, which may lead to potential uses in treating neurological disorders. For example:

• Dopaminergic Activity : Some studies suggest that the compound may influence dopamine receptors, which could be beneficial in treating conditions like Parkinson's disease .

Binding Affinity Studies

Investigations into the binding affinity of this compound to various biological targets have revealed significant interactions:

• Target Proteins : The compound shows binding affinity towards proteins involved in disease pathways, influencing their activity and leading to desired biological outcomes.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-((1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3,4-dimethoxybenzyl)urea, it is useful to compare it with structurally similar compounds. The following table summarizes key differences:

Compound Name	Molecular Weight	Key Biological Activity	Notable Structural Feature
1-(5-Chloro-2-hydroxyphenyl)-5-oxopyrrolidine	400.8 g/mol	Antioxidant	Hydroxy group on phenyl
N-(4-Chlorophenyl)-5-oxopyrrolidin	405.9 g/mol	Anticancer	Pyrrolidinone ring
1-(4-Chlorophenyl)-5-methylpyrrolidine	398.8 g/mol	Neuroprotective	Methyl substituent

Case Studies

Several case studies have explored the therapeutic potential of this compound:

• Study on Anticancer Properties : A recent study demonstrated that the compound significantly reduced tumor growth in xenograft models, indicating its potential as an anticancer agent .
• Neuropharmacological Study : Another investigation highlighted its efficacy in modulating neurotransmitter levels in animal models of depression, suggesting possible applications in psychiatric disorders.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structural Similarities and Variations

The compound shares a urea backbone and a 5-oxopyrrolidin-3-ylmethyl group with several analogs. Key differences lie in the substituents on the aromatic rings:

Compound Name	Substituent on Benzyl/Aryl Group	Molecular Formula	Molecular Weight	Notable Features
Target Compound	3,4-Dimethoxybenzyl	C21H23ClN3O4	~416.9*	Enhanced lipophilicity from two methoxy groups
1-(1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)-3-(4-methoxybenzyl)urea	4-Methoxybenzyl	C19H20ClN3O3	373.8	Single methoxy group; lower molecular weight
1-((1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(2,4-dimethoxyphenyl)urea	2,4-Dimethoxyphenyl	C20H22ClN3O4	403.9	Methoxy groups at positions 2 and 4
3-[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]urea	2,3-Dihydro-1,4-benzodioxin-2-ylmethyl	C21H22ClN3O4	~420.9*	Rigid benzodioxin ring; altered electronic properties

*Estimated based on molecular formula.

Functional Implications

• Methoxy Group Positioning: The 3,4-dimethoxybenzyl group in the target compound may enhance binding to aromatic receptors (e.g., serotonin or dopamine receptors) due to its similarity to neurotransmitters .
• Chlorophenyl vs. Halogenated Analogs :
  • Compounds with bromo or fluoro substituents (e.g., , compounds 1–4) exhibit varied biological activities, such as glucokinase activation or analgesia, highlighting the role of halogen electronegativity in target interactions .
• Benzodioxin Substituent :
  • The benzodioxin group in CAS 954697-35-9 introduces rigidity, which might stabilize binding to planar active sites (e.g., kinases) but reduce solubility .

Pharmacological Potential

• Target Compound : The 3,4-dimethoxybenzyl group is associated with blood-brain barrier penetration, suggesting CNS applications .
• Analogs: Compound 1 (glucokinase activator) and compound 3 (analgesic) demonstrate that subtle structural changes (e.g., fluorophenoxy vs. triazinan-2-ylidene groups) drastically alter biological activity .

Research Findings and Data Gaps

• Physical Properties : Critical data (e.g., solubility, melting point) for the target compound are unavailable, limiting comparative analysis .
• Biological Data: No direct activity studies for the target compound were found. However, analogs in suggest urea derivatives with methoxy/halogen substituents are promising for drug discovery .